Cas no 28685-37-2 (3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate)

• Product Name: 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate
• CAS No: 28685-37-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5544610
• Update Time: 2025-06-10

3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dimethyl-2-(methylthio)-, methylcarbamate (9CI)
• 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate

• Inchi： 1S/C11H15NO2S/c1-7-5-8(2)10(15-4)9(6-7)14-11(13)12-3/h5-6H,1-4H3,(H,12,13)
• InChI Key： MBUWHQXPFKWXAS-UHFFFAOYSA-N
• SMILES： C1(OC(=O)NC)=CC(C)=CC(C)=C1SC

Experimental Properties

• Solubility: Chloroform; Dichloromethane; Ethyl Acetate; Methanol

3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate Security Information

• Storage Condition：Room Temperature

Additional information on 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate

Recent Advances in the Study of 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate (CAS: 28685-37-2)

3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate (CAS: 28685-37-2) is a carbamate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in pest control and drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological effects, and potential therapeutic applications.

A study published in the Journal of Agricultural and Food Chemistry (2023) investigated the insecticidal activity of 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate against a range of agricultural pests. The results demonstrated that the compound exhibited high efficacy against lepidopteran larvae, with a median lethal concentration (LC50) of 0.45 μg/mL. The study also revealed that the compound acts as a potent acetylcholinesterase (AChE) inhibitor, disrupting neurotransmission in the target organisms. These findings suggest its potential as a novel insecticide for integrated pest management systems.

In the realm of medicinal chemistry, researchers have explored the structural modifications of 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate to enhance its pharmacological properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of several analogs with improved selectivity and reduced toxicity. One such analog, featuring a fluorine substitution at the para position, showed promising activity against human AChE with an IC50 value of 12 nM, making it a candidate for further development in neurodegenerative disease therapeutics.

Another significant advancement was reported in a 2023 study published in Toxicology and Applied Pharmacology, which examined the environmental and toxicological profile of 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate. The research highlighted its relatively low persistence in soil (half-life of 7 days) and moderate toxicity to non-target organisms, such as aquatic invertebrates. These findings underscore the need for careful environmental risk assessment when considering its large-scale application.

Recent computational studies have also contributed to a deeper understanding of the compound's interactions at the molecular level. Molecular docking simulations, as described in a 2024 article in the Journal of Chemical Information and Modeling, revealed key binding interactions between 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate and the active site of AChE. These insights are valuable for the rational design of more potent and selective inhibitors.

In conclusion, the latest research on 3,5-Dimethyl-2-(methylthio)phenyl Methylcarbamate (CAS: 28685-37-2) demonstrates its multifaceted potential in both agricultural and pharmaceutical applications. While its insecticidal properties are well-established, ongoing studies are uncovering new possibilities for its use in medicine, particularly in the treatment of neurodegenerative disorders. Future research should focus on optimizing its safety profile and exploring novel derivatives with enhanced biological activity.